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Compound of Interest

Compound Name: 2H-1,4-Oxazine

CAS No.: 23146-99-8

Cat. No.: B15930966

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 2H-1,4-oxazine scaffold is a crucial heterocyclic motif present in a wide array of

biologically active compounds and functional materials. A thorough understanding of its

spectroscopic properties is paramount for the identification, characterization, and development

of novel derivatives. This technical guide provides an in-depth overview of the nuclear magnetic

resonance (NMR), infrared (IR), mass spectrometry (MS), and ultraviolet-visible (UV-Vis)

spectroscopic characteristics of the 2H-1,4-oxazine ring system.

Core Structure and Isomerism
The 1,4-oxazine ring is a six-membered heterocycle containing one oxygen and one nitrogen

atom at positions 1 and 4, respectively. It can exist in two tautomeric forms: the 2H-1,4-oxazine
and the more stable 4H-1,4-oxazine. While the 2H-isomer is a subject of theoretical interest,

the 4H-isomer is the form predominantly observed and characterized in solution.[1][2] This

guide will focus on the spectroscopic features of this core system, with specific data provided

for the 4H-isomer where the parent 2H-isomer data is unavailable.
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Caption: Tautomeric relationship between 2H-1,4-Oxazine and 4H-1,4-Oxazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone for the structural elucidation of 1,4-oxazine derivatives.

The chemical shifts and coupling constants of the ring protons and carbons provide a detailed

picture of the molecular structure.

¹H NMR Spectroscopy
The proton NMR spectrum of the parent 4H-1,4-oxazine exhibits a characteristic A₂B₂ pattern

for the four olefinic protons.[1] The protons adjacent to the oxygen atom are typically

deshielded compared to those adjacent to the nitrogen atom.

¹³C NMR Spectroscopy
In the carbon NMR spectrum of 4H-1,4-oxazine, the carbons bonded to the heteroatoms are

clearly distinguishable. The carbons adjacent to the more electronegative oxygen atom

resonate at a lower field (higher ppm) than those adjacent to the nitrogen.[1]

Table 1: NMR Spectroscopic Data for the Parent 4H-1,4-Oxazine Ring System in CDCl₃
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Nucleus Position
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

¹H H2/H3 5.19 m 4.5

H5/H6 5.29 m 4.5

NH 2.92 br s

¹³C C2/C3 114.5

C5/C6 126.4

Data sourced from Aitken, R. A., et al. (2013).[1]

Infrared (IR) Spectroscopy
IR spectroscopy is instrumental in identifying the functional groups within the 2H-1,4-oxazine
ring system. The key vibrational modes include C=C, C-O, and C-N stretching, as well as N-H

bending in the case of the 4H-tautomer. For the 2H-isomer, the imine (C=N) stretch would be a

characteristic feature.

Table 2: Characteristic IR Absorption Bands for the 1,4-Oxazine Ring System
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Functional Group Vibrational Mode
Expected
Absorption Range
(cm⁻¹)

Notes

C=C Stretching 1650 - 1600

Characteristic of the

double bonds within

the ring.

C-O-C Asymmetric Stretch 1275 - 1200
Strong absorption

typical for ethers.

C-N Stretching 1250 - 1020

N-H (4H-isomer) Bending 1650 - 1580

C=N (2H-isomer) Stretching 1690 - 1640
Expected for the imine

functionality.

Mass Spectrometry (MS)
Mass spectrometry provides crucial information about the molecular weight and fragmentation

pattern of the 2H-1,4-oxazine ring system, aiding in its identification and structural

confirmation. High-resolution mass spectrometry (HRMS) can determine the elemental

composition with high accuracy. The molecular ion peak for the parent 1,4-oxazine (as the 4H-

isomer) has been observed at m/z 84.0462 (M-H)⁻.[1]

A plausible fragmentation pathway for 2H-1,4-oxazine would likely involve the initial loss of

small, stable molecules such as ethylene or carbon monoxide, followed by further

fragmentation of the resulting radical cations.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy of the 2H-1,4-oxazine ring system is expected to reveal electronic

transitions associated with the π-electron system. The presence of double bonds and

heteroatoms with lone pairs of electrons (n→π* and π→π* transitions) will give rise to

absorption bands in the UV region. The exact position and intensity of these bands are highly

dependent on the substitution pattern and the solvent. For many oxazine derivatives, these

transitions occur between 400 and 500 nm.[3]
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Experimental Protocols
Detailed experimental methodologies are critical for obtaining high-quality spectroscopic data.

The following are generalized protocols that can be adapted for the characterization of 2H-1,4-
oxazine derivatives.

NMR Spectroscopy
A standard protocol for acquiring NMR spectra of a 2H-1,4-oxazine derivative would involve:

Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of

a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

Instrument Setup: Tune and shim the NMR spectrometer to the specific solvent.

¹H NMR Acquisition: Acquire a one-dimensional proton spectrum with a sufficient number of

scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. For more detailed

structural information, DEPT (Distortionless Enhancement by Polarization Transfer)

experiments can be performed to differentiate between CH, CH₂, and CH₃ groups.

2D NMR (Optional): For complex structures, 2D NMR experiments such as COSY

(Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC

(Heteronuclear Multiple Bond Correlation) can be invaluable for unambiguous assignment of

all proton and carbon signals.[4][5]

FTIR Spectroscopy
For obtaining an IR spectrum:

Sample Preparation:

Solids: Prepare a KBr pellet by grinding a small amount of the sample with dry potassium

bromide and pressing it into a thin disk. Alternatively, Attenuated Total Reflectance (ATR)

can be used for direct analysis of the solid.

Liquids: A thin film of the liquid can be placed between two salt plates (e.g., NaCl or KBr).
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Background Spectrum: Record a background spectrum of the empty sample holder (or pure

KBr pellet/salt plates).

Sample Spectrum: Record the spectrum of the sample. The instrument software will

automatically ratio the sample spectrum to the background to generate the final absorbance

or transmittance spectrum.[6][7][8]

Mass Spectrometry
A general procedure for mass spectrometric analysis:

Sample Introduction: The sample can be introduced into the mass spectrometer via direct

infusion, or coupled with a separation technique like gas chromatography (GC-MS) or liquid

chromatography (LC-MS).

Ionization: Choose an appropriate ionization technique. Electron Ionization (EI) is a common

hard ionization technique that provides detailed fragmentation patterns. Softer ionization

methods like Electrospray Ionization (ESI) or Chemical Ionization (CI) are used to observe

the molecular ion with minimal fragmentation.[9]

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).

Detection: The detector records the abundance of each ion, generating the mass spectrum.

UV-Vis Spectroscopy
To measure the UV-Vis absorption spectrum:

Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent

(e.g., ethanol, methanol, cyclohexane). The concentration should be adjusted to yield an

absorbance in the range of 0.1 to 1.

Blank Measurement: Fill a cuvette with the pure solvent and record the baseline spectrum.

Sample Measurement: Fill a matched cuvette with the sample solution and record the

absorption spectrum over the desired wavelength range (typically 200-800 nm).[10]
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Logical Workflow for Spectroscopic
Characterization
The systematic characterization of a novel 2H-1,4-oxazine derivative typically follows a logical

progression of spectroscopic analyses.

Spectroscopic Characterization Workflow

Synthesis & Purification of
2H-1,4-Oxazine Derivative

Mass Spectrometry (MS)
- Molecular Weight

- Elemental Composition (HRMS)

UV-Vis Spectroscopy
- Conjugation

- Chromophores

FTIR Spectroscopy
- Functional Group Identification

1D NMR (¹H, ¹³C, DEPT)
- Basic Structure

- Proton & Carbon Environments

Final Structure Confirmation

2D NMR (COSY, HSQC, HMBC)
- Detailed Connectivity

- Final Structure Elucidation

Click to download full resolution via product page

Caption: A typical experimental workflow for the spectroscopic characterization of a 2H-1,4-
oxazine derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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